Cas no 76643-49-7 (9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)-)

• Product Name: 9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)-
• CAS No: 76643-49-7
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 571402
• PubChem ID: 16205319
• Update Time: 2025-04-19

9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)-
• 4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)anthracene-9,10-dione
• 4,5-diamino-1,8-dihydroxy-2,7-bis(2-methylpropyl)anthraquinone
• 76643-49-7
• EINECS 278-507-3
• 4,5-Diamino-1,8-dihydroxy-2,7-diisobutylanthracene-9,10-dione
• NS00037821
• SCHEMBL10542332
• DTXSID10227463

• Inchi： 1S/C22H26N2O4/c1-9(2)5-11-7-13(23)15-17(19(11)25)22(28)18-16(21(15)27)14(24)8-12(20(18)26)6-10(3)4/h7-10,25-26H,5-6,23-24H2,1-4H3
• InChI Key： CZJZMSRDRZJNSB-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C2C(C3C(=CC(=C(C=3C(C=21)=O)O)CC(C)C)N)=O)N)CC(C)C

Computed Properties

• Exact Mass: 382.18938
• Monoisotopic Mass: 382.189257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: 5.1

Experimental Properties

• Density: 1.305
• Boiling Point: 665.8°C at 760 mmHg
• Flash Point: 356.5°C
• Refractive Index: 1.662
• PSA: 126.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones